Cas no 1806879-99-1 (Ethyl 2-(chloromethyl)-5-(difluoromethyl)-4-fluoropyridine-3-carboxylate)

• Product Name: Ethyl 2-(chloromethyl)-5-(difluoromethyl)-4-fluoropyridine-3-carboxylate
• CAS No: 1806879-99-1
• MF: C₁₀H₉ClF₃NO₂
• MW: 267.632172346115
• CID: 4885560
• Update Time: 2025-05-20

Ethyl 2-(chloromethyl)-5-(difluoromethyl)-4-fluoropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-5-(difluoromethyl)-4-fluoropyridine-3-carboxylate

• Inchi： 1S/C10H9ClF3NO2/c1-2-17-10(16)7-6(3-11)15-4-5(8(7)12)9(13)14/h4,9H,2-3H2,1H3
• InChI Key： ZVYCLPSVGVTDFY-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)OCC)=C(C(C(F)F)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(chloromethyl)-5-(difluoromethyl)-4-fluoropyridine-3-carboxylate

Research Update on Ethyl 2-(chloromethyl)-5-(difluoromethyl)-4-fluoropyridine-3-carboxylate (CAS: 1806879-99-1) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-(chloromethyl)-5-(difluoromethyl)-4-fluoropyridine-3-carboxylate (CAS: 1806879-99-1) is a fluorinated pyridine derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including a chloromethyl group, difluoromethyl group, and a fluorine atom on the pyridine ring, has shown promising potential as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutics, particularly in the areas of oncology and infectious diseases.

One of the key areas of interest surrounding this compound is its role as a building block in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the incorporation of fluorinated pyridine moieties has been shown to enhance the binding affinity and selectivity of these inhibitors. Researchers have demonstrated that Ethyl 2-(chloromethyl)-5-(difluoromethyl)-4-fluoropyridine-3-carboxylate can be efficiently transformed into various heterocyclic scaffolds, which are then further functionalized to yield potent kinase inhibitors with improved pharmacokinetic properties.

In addition to its applications in oncology, this compound has also been investigated for its potential in antimicrobial drug development. The presence of fluorine atoms in the molecule is known to improve metabolic stability and membrane permeability, which are crucial factors in the design of effective antimicrobial agents. Recent studies have reported the synthesis of novel antibacterial and antifungal derivatives using Ethyl 2-(chloromethyl)-5-(difluoromethyl)-4-fluoropyridine-3-carboxylate as a key intermediate, with some derivatives exhibiting significant activity against drug-resistant strains.

The synthetic routes to access this compound have also been a focus of recent research. Optimized protocols have been developed to improve the yield and purity of Ethyl 2-(chloromethyl)-5-(difluoromethyl)-4-fluoropyridine-3-carboxylate, making it more accessible for large-scale applications. These advancements include the use of catalytic fluorination methods and green chemistry approaches to minimize environmental impact. Furthermore, computational studies have provided insights into the reactivity and stability of this compound, aiding in the design of more efficient synthetic pathways.

Looking ahead, the potential of Ethyl 2-(chloromethyl)-5-(difluoromethyl)-4-fluoropyridine-3-carboxylate in drug discovery and development appears promising. Its versatility as a synthetic intermediate, combined with the beneficial effects of fluorination on drug-like properties, positions it as a valuable tool for medicinal chemists. Future research is expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and inflammatory disorders, as well as its potential in the development of diagnostic agents. Continued innovation in synthetic methodologies and a deeper understanding of its biological interactions will further unlock the potential of this compound in the pharmaceutical industry.